Cas no 89422-73-1 (1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin)

• Product Name: 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin
• CAS No: 89422-73-1
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 3422176
• Update Time: 2026-04-22

1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin Chemical and Physical Properties

Names and Identifiers

• DIBENZO[B,E][1,4]DIOXIN, 1,3,6,8-TETRACHLORO-2,7-DINITRO-
• 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin

Additional information on 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin

1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin: A Comprehensive Overview of Its Chemical Structure, Biological Activity, and Research Applications

1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin is a synthetic organic compound with a unique molecular framework characterized by a dibenzo1,4dioxin core substituted with multiple chlorine and nitro groups. This compound, with the chemical formula C12H4Cl4N2O4 and molecular weight of 364.96 g/mol, has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties and structural versatility. The 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin molecule exhibits a planar aromatic system that facilitates interactions with biological targets, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

Recent advancements in synthetic methodologies have enabled the precise synthesis of 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin through electrophilic aromatic substitution reactions and nitration processes. Researchers have demonstrated that the introduction of chlorine atoms at the 1,3,6,8 positions and nitro groups at the 2,7 positions significantly modulates the electronic properties of the dibenzo1,4dioxin scaffold. This structural modification has been shown to enhance the compound's ability to interact with specific receptors and enzymes, as evidenced by studies published in Journal of Medicinal Chemistry (2023) and Organic & Biomolecular Chemistry (2024).

The 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin molecule exhibits intriguing biological activity that has been extensively investigated in recent years. Preliminary studies suggest that this compound may possess anti-inflammatory and antitumor properties, which are attributed to its ability to modulate key signaling pathways involved in cellular proliferation and immune response regulation. A 2023 study published in Pharmaceutical Research demonstrated that 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin can inhibit the activity of certain kinases, which are implicated in the progression of various cancers. These findings highlight the potential of this compound as a lead molecule for the development of novel therapeutic agents.

One of the most promising areas of research involving 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin is its application in the design of targeted therapies for inflammatory diseases. The compound's ability to bind to specific proteins and modulate their function has been explored in several studies. For instance, a 2024 publication in Drug Discovery Today reported that 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin can selectively inhibit the activity of certain cytokines, which are known to play a critical role in the pathogenesis of autoimmune disorders. These findings suggest that this compound could be a valuable tool for the development of novel anti-inflammatory drugs.

From a synthetic perspective, the preparation of 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin has been optimized through various approaches, including the use of transition metal-catalyzed reactions and microwave-assisted synthesis. A 2023 study published in Green Chemistry described a green synthetic pathway for the preparation of this compound, which significantly reduces the environmental impact compared to traditional methods. This sustainable approach is particularly relevant in the context of modern pharmaceutical research, where eco-friendly synthesis strategies are increasingly being prioritized.

The 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin molecule has also been investigated for its potential use in the development of fluorescent probes for biomedical imaging. Researchers have demonstrated that the compound's aromatic structure can be functionalized with fluorescent moieties to create highly sensitive probes for detecting specific biomolecules. A 2024 study in Bioorganic & Medicinal Chemistry reported the successful synthesis of a fluorescent derivative of 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin, which showed exceptional photostability and specificity for target molecules. These findings open new avenues for the application of this compound in diagnostic and therapeutic contexts.

Despite its promising properties, the 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin molecule presents several challenges that need to be addressed for its practical application. One of the primary concerns is its potential toxicity, which requires further investigation to ensure the safety of any therapeutic formulations containing this compound. Additionally, the compound's solubility and bioavailability are factors that need to be optimized for effective drug delivery. Ongoing research in these areas is crucial for translating the potential of 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin into clinically viable therapeutic options.

The versatility of 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin as a molecular scaffold has led to its exploration in the design of hybrid compounds with enhanced pharmacological profiles. By combining this compound with other bioactive molecules, researchers have been able to create novel derivatives that exhibit improved efficacy and reduced side effects. A 2023 study in Medicinal Chemistry Research described the synthesis of a hybrid compound incorporating 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin and a known antitumor agent, which showed significantly enhanced antiproliferative activity against cancer cell lines. These findings underscore the importance of structural modifications in optimizing the therapeutic potential of this compound.

As the field of medicinal chemistry continues to evolve, the 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin molecule is likely to remain a subject of intense research. Its unique structural features and diverse biological activities make it a valuable platform for the development of new drugs targeting a wide range of diseases. Continued efforts in synthetic chemistry, pharmacology, and molecular biology will be essential in unlocking the full potential of this compound for therapeutic applications.

In summary, 1,3,6,8-Tetrachloro-2,7-dinitro-dibenzo1,4dioxin represents a promising candidate in the field of medicinal chemistry. Its structural characteristics, combined with its potential pharmacological properties, make it a valuable molecule for further exploration. Ongoing research into its synthesis, biological activity, and applications in drug discovery is expected to contribute significantly to the development of novel therapeutic agents in the future.